4-(2,3-Epoxypropoxy)-2,1,3-benzothiadiazole

• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 4-(oxiran-2-ylmethoxy)-2,1,3-benzothiadiazole
• InChI: InChI=1S/C9H8N2O2S/c1-2-7-9(11-14-10-7)8(3-1)13-5-6-4-12-6/h1-3,6H,4-5H2
• InChI Key: ALVZSIHKAKOMMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=CC=CC3=NSN=C32

Description

4-(2,3-Epoxypropoxy)-2,1,3-benzothiadiazole is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.6 g (50 mM) 4-hydroxy-2,1,3-benzthiadiazole were dissolved in 100 ml. dioxan and mixed with 50 ml. epichlorohydrin and 55 ml. 1 N aqueous sodium hydroxide solution and the reaction mixture stirred for 4-5 hours at 55°-60° C. When the reaction was finished, the reaction mixture was diluted with 300 ml. water and extracted with chloroform. The dried chloroform solution was evaporated and the residue was chromatographed on a silica gel column (elution agent: chloroform). The residue obtained after evaporation of the elution fractions crystallized upon treatment with diisopropyl ether. There were obtained 7.2 g (69% of theory) 4-(2,3-epoxypropyloxy)-2,1,3-benzthiadiazole, which had a melting point of 65°-67° C.